4-(2,6-DIMETHYLANILINO)-4-OXOBUT-2-ENOIC ACID
4-(2,6-DIMETHYLANILINO)-4-OXOBUT-2-ENOIC ACID
Brand Name:
Vulcanchem
CAS No.:
198220-53-0
VCID:
VC0171010
InChI:
InChI=1S/C12H13NO3/c1-8-4-3-5-9(2)12(8)13-10(14)6-7-11(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b7-6+
SMILES:
CC1=C(C(=CC=C1)C)NC(=O)C=CC(=O)O
Molecular Formula:
C12H13NO3
Molecular Weight:
219.24 g/mol
4-(2,6-DIMETHYLANILINO)-4-OXOBUT-2-ENOIC ACID
CAS No.: 198220-53-0
Main Products
VCID: VC0171010
Molecular Formula: C12H13NO3
Molecular Weight: 219.24 g/mol
CAS No. | 198220-53-0 |
---|---|
Product Name | 4-(2,6-DIMETHYLANILINO)-4-OXOBUT-2-ENOIC ACID |
Molecular Formula | C12H13NO3 |
Molecular Weight | 219.24 g/mol |
IUPAC Name | (E)-4-(2,6-dimethylanilino)-4-oxobut-2-enoic acid |
Standard InChI | InChI=1S/C12H13NO3/c1-8-4-3-5-9(2)12(8)13-10(14)6-7-11(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b7-6+ |
Standard InChIKey | BDIUUKLMBSBKIT-VOTSOKGWSA-N |
Isomeric SMILES | CC1=C(C(=CC=C1)C)NC(=O)/C=C/C(=O)O |
SMILES | CC1=C(C(=CC=C1)C)NC(=O)C=CC(=O)O |
Canonical SMILES | CC1=C(C(=CC=C1)C)NC(=O)C=CC(=O)O |
PubChem Compound | 686490 |
Last Modified | Nov 11 2021 |
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